Butyltriethoxysilane
Overview
Description
Butyltriethoxysilane is an organoethoxysilane . It is used in a wide range of applications including as a silane coupling agent, silane adhesion promoter, silane hydrophobing agent, silane dispersing agent, silane cross-linking agent, silane moisture scavenger, polypropylene catalyst, silicate stabilizer, polyurethane endcapper silane, silane drying agent, silane curing agent, silane reinforcer, silylating agent, silane reducing agent, silyl building blocks and synthons .
Molecular Structure Analysis
The molecular formula of this compound is C10H24O3Si . Its molecular weight is 220.38 .
Chemical Reactions Analysis
This compound is used in the preparation of gold films by absorption and adsorption . It may also be used as silane precursors for the synthesis of xerogels . The enhancement in mechanical properties observed for silane-treated glass-reinforced epoxy materials is highly dependent on the structure of the coupling agent at the interphase .
Physical And Chemical Properties Analysis
This compound is a liquid at 20°C . It has a boiling point of 193°C and a flash point of 70°C . Its specific gravity at 20°C is 0.89 and its refractive index is 1.40 .
Scientific Research Applications
1. Polymer Composites and Nanocomposites
Butyltriethoxysilane (BTES) is often used in the modification of polymer composites and nanocomposites. For instance, it can be utilized in the surface treatment of nanoparticles to improve the dielectric properties of polyethylene composites. This application is significant for the electrical and electronic industries, as it aids in controlling the dielectric constant and reducing dielectric loss in nanocomposites (Huang et al., 2009).
2. Anti-Bacterial and Anti-Adhesive Coatings
BTES can be used in the development of anti-bacterial and anti-adhesive coatings. One study explored the modification of polyethylene using various organosilanes, including BTES, to reduce bacterial cell attachment and biofilm formation. Such modifications are particularly relevant in medical and water industry applications (Kręgiel & Niedzielska, 2014).
3. Surface Modification for Membrane Technologies
In membrane technologies, BTES can be applied for surface modification to make ceramic membranes hydrophobic, suitable for direct contact membrane distillation. This modification is crucial for improving the efficiency and flux performance of ceramic membranes in water treatment and desalination processes (Hendren et al., 2009).
4. Smart Bandages and Wound Healing
BTES is also investigated for use in smart bandages and wound healing applications. For instance, butyl grafted polyethylene films containing BTES can be developed for electrochemical sensing, monitoring wound healing, and measuring wound pH, thereby aiding in the treatment and management of wounds (Phair et al., 2014).
Safety and Hazards
Mechanism of Action
Target of Action
Butyltriethoxysilane is primarily used as a surface modifier, providing a hydrophobic surface treatment . Its primary targets are inorganic powders or filler materials .
Mode of Action
this compound interacts with its targets by chemically reacting with the substrate in the presence of moisture and an alkaline or acidic environment . This reaction produces hydroxyl groups that bond with the substrate and itself, creating a hydrophobic treatment that inhibits water absorption into the substrate .
Biochemical Pathways
The compound’s hydrolysis product is ethanol , which is known to be metabolized to acetaldehyde and acetic acid . Overexposure to ethanol can result in metabolic acidosis .
Pharmacokinetics
It is known that the compound is insoluble in water , which may impact its bioavailability.
Result of Action
The primary molecular and cellular effect of this compound’s action is the creation of a hydrophobic surface that inhibits water absorption . This can protect the substrate from damage caused by moisture.
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the presence of moisture and an alkaline or acidic environment can catalyze the reaction of this compound with the substrate . Additionally, the compound should be stored at room temperature to maintain its stability .
properties
IUPAC Name |
butyl(triethoxy)silane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H24O3Si/c1-5-9-10-14(11-6-2,12-7-3)13-8-4/h5-10H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGZGKDQVCBHSGI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[Si](OCC)(OCC)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H24O3Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90335535 | |
Record name | Triethoxybutylsilane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90335535 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.38 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4781-99-1 | |
Record name | Triethoxybutylsilane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90335535 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Butyltriethoxysilane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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